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This in-depth guide provides a technical characterization of (3-Fluorophenyl)methylamine, a
critical building block in contemporary medicinal chemistry. Moving beyond a simple data
summary, this document elucidates the causal reasoning behind experimental choices and
protocols, offering actionable insights for researchers, scientists, and drug development
professionals. The focus is on delivering robust, self-validating methodologies for its synthesis,
characterization, and strategic application.

Core Physicochemical and Spectroscopic
Characterization

A thorough understanding of the physicochemical properties of (3-Fluorophenyl)methylamine is
fundamental for its effective handling, reaction optimization, and the interpretation of
subsequent biological data. The strategic placement of a fluorine atom at the meta-position
significantly modulates the molecule's electronic and conformational properties.

Table 1: Key Physicochemical Properties of (3-Fluorophenyl)methylamine
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Property Value Source(s)
Molecular Formula C7HsFN [1112]
Molecular Weight 125.14 g/mol [2]
Appearance Colorless to light yellow liquid [1]

Boiling Point 175.8 °C at 760 mmHg [3]

Density 1.097 g/mL at 25 °C [2]
Refractive Index n20/D 1.514 [2][3]

pKa 8.80 £ 0.10 (Predicted) [2][3]

Expert Insight: The electron-withdrawing character of the fluorine atom at the meta-position
reduces the basicity of the amine group when compared to the non-fluorinated benzylamine
(pKa = 9.3). This subtle yet significant alteration can have profound consequences for salt
formation, crystallization behavior, and the nature of ligand-receptor interactions. This
knowledge enables more precise control over drug formulation and pharmacokinetic profiling.

A Self-Validating Spectroscopic Workflow

A rigorous characterization workflow is indispensable for confirming the identity and purity of (3-
Fluorophenyl)methylamine prior to its use in synthetic campaigns. The following workflow
represents a best-practice, self-validating protocol.

3-Fluorobenzaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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